3-(4-Nitrophenyl)pyridin-2(1H)-one
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported. For instance, 4-Hydroxy-2-pyridone alkaloids, which have diverse biological effects, are synthesized by fungal polyketide synthases . Another compound, 4-Hydroxy-3-nitropyridine, can be synthesized by the nitration of 4-hydroxypyridine .Scientific Research Applications
- Researchers have synthesized derivatives of 3-(4-Nitrophenyl)pyridin-2(1H)-one and evaluated their antimicrobial properties . These compounds showed good activities comparable to reference drugs like Streptomycin and Fusidic acid. Their potential as antimicrobial agents makes them relevant for combating bacterial and fungal infections.
- Isonicotinic acid hydrazide derivatives, including 3-(4-Nitrophenyl)pyridin-2(1H)-one, have been explored for their antitubercular activity . Given the global challenge of tuberculosis, understanding their efficacy against Mycobacterium tuberculosis is crucial.
- Certain substituted pyridine derivatives, including those related to 3-(4-Nitrophenyl)pyridin-2(1H)-one, have demonstrated analgesic and anticonvulsant effects . These findings suggest potential applications in pain management and epilepsy treatment.
- Some pyridine derivatives exhibit antitumor properties . Investigating the impact of 3-(4-Nitrophenyl)pyridin-2(1H)-one on cancer cells could provide valuable insights for cancer therapy.
- Computational studies, such as molecular docking, can predict the binding affinity of 3-(4-Nitrophenyl)pyridin-2(1H)-one with specific protein targets . These insights aid drug design and optimization.
- Detailed synthetic methods and characterization data for 3-(4-Nitrophenyl)pyridin-2(1H)-one are essential for reproducibility and further research. Researchers have reported its synthesis from 2-chloro-6-hydrazinoisonicotinic acid hydrazide .
Antimicrobial Activities
Antitubercular Potential
Analgesic and Anticonvulsant Properties
Antitumor Activity
Molecular Docking Studies
Chemical Synthesis and Characterization
properties
IUPAC Name |
3-(4-nitrophenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-11-10(2-1-7-12-11)8-3-5-9(6-4-8)13(15)16/h1-7H,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OORAHBMLSYDCDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00709445 |
Source
|
| Record name | 3-(4-Nitrophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00709445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
660440-56-2 |
Source
|
| Record name | 3-(4-Nitrophenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00709445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3H-Imidazo[4,5-C]pyridine-4-methanamine](/img/structure/B1505566.png)
